(4S)-5-Nitro-4-(4-nitrophenyl)pentan-2-one

• CAS No.: 648430-79-9
• Molecular Formula: C11H12N2O5
• Molecular Weight: 252.22 g/mol
• IUPAC Name: (4S)-5-nitro-4-(4-nitrophenyl)pentan-2-one
• InChI: InChI=1S/C11H12N2O5/c1-8(14)6-10(7-12(15)16)9-2-4-11(5-3-9)13(17)18/h2-5,10H,6-7H2,1H3/t10-/m1/s1
• InChI Key: MZFDXEMFIYGCRD-SNVBAGLBSA-N
• Isomeric SMILES: CC(=O)C[C@H](C[N+](=O)[O-])C1=CC=C(C=C1)[N+](=O)[O-]
• Canonical SMILES: CC(=O)CC(C[N+](=O)[O-])C1=CC=C(C=C1)[N+](=O)[O-]

Description

(4S)-5-Nitro-4-(4-nitrophenyl)pentan-2-one is a chiral nitro-substituted pentanone derivative characterized by a stereogenic center at the C4 position and two nitro functional groups: one at the C5 position of the pentanone backbone and another on the para position of the phenyl ring. This compound belongs to a class of β-nitro ketones, which are widely studied for their utility in asymmetric synthesis, particularly in Michael addition reactions . For instance, similar compounds like (R)-5-Nitro-4-(p-tolyl)pentan-2-one are synthesized via asymmetric Michael additions of acetone to β-nitrostyrenes, achieving high enantiomeric excess (ee) values (e.g., 87%) under optimized catalytic conditions . The presence of dual nitro groups in (4S)-5-Nitro-4-(4-nitrophenyl)pentan-2-one likely enhances its electrophilicity, making it a potent intermediate for further functionalization in pharmaceutical or materials chemistry.

Biological Activity

(4S)-5-Nitro-4-(4-nitrophenyl)pentan-2-one is a nitro compound that has garnered attention in medicinal chemistry due to its potential biological activities. Nitro compounds, particularly those with multiple nitro groups, often exhibit a wide range of biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. This article explores the biological activity of (4S)-5-nitro-4-(4-nitrophenyl)pentan-2-one, summarizing relevant research findings, case studies, and potential applications.

Chemical Structure

The chemical structure of (4S)-5-Nitro-4-(4-nitrophenyl)pentan-2-one can be represented as follows:

$$\text{C}_{12}\text{H}_{14}\text{N}_{2}\text{O}_{5}$$

This compound features two nitro groups attached to a phenyl ring and a pentanone backbone, which may contribute to its diverse biological activities.

1. Antimicrobial Activity

Nitro compounds are known for their antimicrobial properties. The mechanism generally involves the reduction of the nitro group to form reactive intermediates that can damage cellular components such as DNA. Research indicates that (4S)-5-nitro-4-(4-nitrophenyl)pentan-2-one may exhibit similar mechanisms.

Case Study:
A study evaluating various nitro compounds demonstrated that those with multiple nitro groups showed enhanced activity against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis. The presence of the 4-nitrophenyl group in (4S)-5-nitro-4-(4-nitrophenyl)pentan-2-one suggests potential efficacy against similar pathogens due to increased lipophilicity and membrane interaction .

2. Anti-inflammatory Properties

Nitro compounds have been explored for their anti-inflammatory effects, often through inhibition of pro-inflammatory cytokines.

Research Findings:
In vitro studies have shown that compounds with nitro groups can inhibit cyclooxygenase (COX) enzymes, leading to reduced production of prostaglandins, which are mediators of inflammation. The specific activity of (4S)-5-nitro-4-(4-nitrophenyl)pentan-2-one in this regard remains to be fully elucidated but is hypothesized based on structural similarities with other known inhibitors .

3. Anticancer Activity

The anticancer potential of nitro compounds is attributed to their ability to induce apoptosis in cancer cells through DNA damage mechanisms.

Case Study:
Recent investigations into nitro-containing derivatives have shown promising results in inhibiting cancer cell proliferation. For instance, a derivative structurally related to (4S)-5-nitro-4-(4-nitrophenyl)pentan-2-one displayed significant cytotoxicity against various cancer cell lines in vitro, suggesting that similar compounds may also exert anticancer effects .

Structure-Activity Relationship (SAR)

Understanding the SAR is crucial for optimizing the biological activity of (4S)-5-nitro-4-(4-nitrophenyl)pentan-2-one. The presence of multiple nitro groups and their positions on the aromatic ring significantly influence the compound's reactivity and biological interactions.

Feature	Effect
Nitro Groups	Enhance reactivity and potential toxicity
Phenyl Substitution	Increases lipophilicity and membrane penetration
Pentanone Backbone	Affects overall stability and solubility

Comparison with Similar Compounds

Comparison with Structural and Functional Analogs

Enantioselectivity and Catalytic Performance

The enantioselectivity of (4S)-5-Nitro-4-(4-nitrophenyl)pentan-2-one’s analogs is highly dependent on the catalytic system. For instance:

• (R)-5-Nitro-4-(p-tolyl)pentan-2-one achieves 87% ee using an asymmetric Michael addition protocol, comparable to benzylthio-containing analogs in .
• Bulkier substituents (e.g., benzylthio) reduce reaction efficiency (lower yields) but improve stereochemical outcomes due to restricted transition-state geometries .

Functional and Application Differences

• Pharmaceutical Relevance: Nitro-substituted pentanones are intermediates in drug synthesis.
• Material Science: The nitro groups in (4S)-5-Nitro-4-(4-nitrophenyl)pentan-2-one may confer explosive or photoactive properties, unlike non-nitro analogs like 4-(4-Methylphenyl)pentan-2-one .